Cas no 148240-65-7 (1,2-Ethanediamine, 1,2-bis(2-methoxyphenyl)-, (1S,2S)-)

• Product Name: 1,2-Ethanediamine, 1,2-bis(2-methoxyphenyl)-, (1S,2S)-
• CAS No: 148240-65-7
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 1319922
• PubChem ID: 11357769
• Update Time: 2024-11-02

1,2-Ethanediamine, 1,2-bis(2-methoxyphenyl)-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, 1,2-bis(2-methoxyphenyl)-, (1S,2S)-
• (1S,2S)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine
• (S,S)-1,2-Bis(2-methoxyphenyl)-1,2-ethanediamine
• (1S,2S)-1,2-bis(2-Methoxyphenyl)-1,2-ethanediaMine
• N14309
• MFCD17013980
• (1S,2S)-1,2-Bis(2-methoxyphenyl)ethane-1,2-diamine, min. 97per cent
• BS-44708
• CS-0133278
• (1S,2S)-1,2-Bis(2-methoxyphenyl)-1,2- ethanediamine
• 148240-65-7
• (S,S)-1,2-Bis(2-Methoxyphenyl)-1,2-ethanediaMine, 97+%
• (1S,2S)-1,2-Bis(2-methoxyphenyl)ethane-1,2-diamine, min. 97%

• Inchi： 1S/C16H20N2O2/c1-19-13-9-5-3-7-11(13)15(17)16(18)12-8-4-6-10-14(12)20-2/h3-10,15-16H,17-18H2,1-2H3/t15-,16-/m0/s1
• InChI Key： CTMKVJFFLNHDQE-HOTGVXAUSA-N
• SMILES： O(C)C1C=CC=CC=1[C@@H]([C@H](C1C=CC=CC=1OC)N)N

Computed Properties

• Exact Mass: 272.15200
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.50000
• LogP: 3.80420